Cas no 93725-44-1 (4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide)

• Product Name: 4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
• CAS No: 93725-44-1
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 1983002
• PubChem ID: 56695
• Update Time: 2025-04-21

4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
• 5-(p-Aminobenzamido)-4-(2-butoxyethyl)-3-methylisoxazole
• 93725-44-1
• BRN 0702221
• DTXSID80239553
• DTXCID30162044
• ISOXAZOLE, 5-(p-AMINOBENZAMIDO)-4-(2-BUTOXYETHYL)-3-METHYL-

• Inchi： 1S/C17H23N3O3/c1-3-4-10-22-11-9-15-12(2)20-23-17(15)19-16(21)13-5-7-14(18)8-6-13/h5-8H,3-4,9-11,18H2,1-2H3,(H,19,21)
• InChI Key： NIFYBABYILSVEV-UHFFFAOYSA-N
• SMILES： O(CCCC)CCC1C(C)=NOC=1NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 317.174
• Monoisotopic Mass: 317.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.183
• Boiling Point: 430.5°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.587